Cas no 101395-29-3 (1-methyl-4-(9S)-6-(methylsulfanyl)-2-thiatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-9-ylpiperazine)

• Product Name: 1-methyl-4-(9S)-6-(methylsulfanyl)-2-thiatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-9-ylpiperazine
• CAS No: 101395-29-3
• MF: C₂₀H₂₄N₂S₂
• MW: 356.547962188721
• CID: 5987748
• PubChem ID: 7059581
• Update Time: 2024-01-16

1-methyl-4-(9S)-6-(methylsulfanyl)-2-thiatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-9-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(9S)-6-(methylsulfanyl)-2-thiatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-9-ylpiperazine
• Piperazine, 1-[(10S)-10,11-dihydro-8-(methylthio)dibenzo[b,f]thiepin-10-yl]-4-methyl-
• EN300-27692885
• 101395-29-3
• CHEMBL428892
• (-)-1-Methyl-4-(8-methylsulfanyl-10,11-dihydro-dibenzo[b,f]thiepin-10-yl)-piperazine
• 89F
• 1-Methyl-4-((S)-8-methylsulfanyl-10,11-dihydro-dibenzo[b,f]thiepin-10-yl)-piperazine
• 1-methyl-4-[(9S)-6-(methylsulfanyl)-2-thiatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-9-yl]piperazine
• BDBM50154716
• 1-methyl-4-[(5~{S})-3-methylsulfanyl-5,6-dihydrobenzo[b][1]benzothiepin-5-yl]piperazine
• Methiothepin; Metitepine

• Inchi： 1S/C20H24N2S2/c1-21-9-11-22(12-10-21)18-13-15-5-3-4-6-19(15)24-20-8-7-16(23-2)14-17(18)20/h3-8,14,18H,9-13H2,1-2H3/t18-/m0/s1
• InChI Key： RLJFTICUTYVZDG-SFHVURJKSA-N
• SMILES： N1([C@@H]2C3=CC(SC)=CC=C3SC3=CC=CC=C3C2)CCN(C)CC1

Computed Properties

• Exact Mass: 356.13809112g/mol
• Monoisotopic Mass: 356.13809112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 462.9±45.0 °C(Predicted)
• pka: 7.95±0.42(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins Dibenzothiepins